Cas no 2005639-16-5 (3-(3-hydroxypropyl)oxane-3-carbaldehyde)

• Product Name: 3-(3-hydroxypropyl)oxane-3-carbaldehyde
• CAS No: 2005639-16-5
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6165310
• PubChem ID: 165572348
• Update Time: 2025-05-30

3-(3-hydroxypropyl)oxane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxypropyl)oxane-3-carbaldehyde
• 2005639-16-5
• EN300-1622423

• Inchi： 1S/C9H16O3/c10-5-1-3-9(7-11)4-2-6-12-8-9/h7,10H,1-6,8H2
• InChI Key： DUEVTFNNQASWHN-UHFFFAOYSA-N
• SMILES： O1CCCC(C=O)(C1)CCCO

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3-hydroxypropyl)oxane-3-carbaldehyde

Introduction to 3-(3-hydroxypropyl)oxane-3-carbaldehyde (CAS No. 2005639-16-5)

3-(3-hydroxypropyl)oxane-3-carbaldehyde, with the Chemical Abstracts Service (CAS) registry number 2005639-16-5, is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, organic synthesis, and materials science. This compound is characterized by its distinctive molecular structure, which includes a hydroxyl group and an aldehyde functional group, making it an intriguing subject for both academic research and industrial applications.

The molecular formula of 3-(3-hydroxypropyl)oxane-3-carbaldehyde is C₉H₁₈O₃, and its molecular weight is approximately 174.24 g/mol. The compound's structure consists of a cyclic ether (oxane) ring with a hydroxyl-substituted propyl chain attached to one of the carbon atoms, and an aldehyde group attached to another carbon atom in the ring. This combination of functional groups imparts unique chemical properties to the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds.

In the realm of pharmaceutical research, 3-(3-hydroxypropyl)oxane-3-carbaldehyde has shown promise as a building block for the development of novel drugs. The presence of the hydroxyl group allows for the formation of hydrogen bonds, which can enhance the compound's solubility and bioavailability. Additionally, the aldehyde group can undergo various chemical reactions, such as reduction to form an alcohol or condensation with amines to form imines, which can be further modified to create a wide range of bioactive molecules.

Recent studies have explored the potential of 3-(3-hydroxypropyl)oxane-3-carbaldehyde in drug delivery systems. For instance, researchers at the University of California, Los Angeles (UCLA) have demonstrated that this compound can be used as a prodrug carrier, where it is designed to release active drug molecules upon enzymatic cleavage in specific biological environments. This approach has shown potential in improving the therapeutic efficacy and reducing side effects of certain drugs.

In organic synthesis, 3-(3-hydroxypropyl)oxane-3-carbaldehyde serves as a valuable starting material for the synthesis of complex organic molecules. Its reactivity and functional group diversity make it suitable for a variety of synthetic transformations. For example, it can be used in aldol condensation reactions to form β-hydroxy carbonyl compounds, which are important intermediates in the synthesis of natural products and pharmaceuticals. Additionally, the compound's ability to undergo selective oxidation and reduction reactions allows for precise control over the final product's structure.

The physical properties of 3-(3-hydroxypropyl)oxane-3-carbaldehyde are also noteworthy. It is typically a colorless liquid at room temperature with a characteristic aldehyde odor. The compound has a boiling point around 180°C and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it easy to handle and process in laboratory settings.

In materials science, 3-(3-hydroxypropyl)oxane-3-carbaldehyde has been investigated for its potential use in polymer chemistry. The hydroxyl group can participate in polymerization reactions, leading to the formation of polymeric materials with unique properties. For example, researchers at MIT have developed novel polymeric coatings using this compound as a monomer, which exhibit enhanced adhesion and mechanical strength compared to traditional coatings.

Safety considerations are always paramount when handling chemical compounds like 3-(3-hydroxypropyl)oxane-3-carbaldehyde. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working in well-ventilated areas to minimize exposure to vapors.

In conclusion, 3-(3-hydroxypropyl)oxane-3-carbaldehyde (CAS No. 2005639-16-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and properties of this compound, its importance in the field of chemistry is likely to grow even further.